4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate
4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate
Brand Name:
Vulcanchem
CAS No.:
356775-85-4
VCID:
VC0452029
InChI:
InChI=1S/C16H16N4O2S2/c1-2-3-12-8-14(21)20-16(19-12)23-9-15(22)18-11-4-6-13(7-5-11)24-10-17/h4-8H,2-3,9H2,1H3,(H,18,22)(H,19,20,21)
SMILES:
CCCC1=CC(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)SC#N
Molecular Formula:
C16H16N4O2S2
Molecular Weight:
360.5g/mol
4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate
CAS No.: 356775-85-4
Main Products
VCID: VC0452029
Molecular Formula: C16H16N4O2S2
Molecular Weight: 360.5g/mol
![4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate - 356775-85-4](/images/no_structure.jpg)
| CAS No. | 356775-85-4 |
|---|---|
| Product Name | 4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate |
| Molecular Formula | C16H16N4O2S2 |
| Molecular Weight | 360.5g/mol |
| IUPAC Name | [4-[[2-[(4-oxo-6-propyl-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]phenyl] thiocyanate |
| Standard InChI | InChI=1S/C16H16N4O2S2/c1-2-3-12-8-14(21)20-16(19-12)23-9-15(22)18-11-4-6-13(7-5-11)24-10-17/h4-8H,2-3,9H2,1H3,(H,18,22)(H,19,20,21) |
| Standard InChIKey | QRHHMQVQXRTAMN-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=CC(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)SC#N |
| SMILES | CCCC1=CC(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)SC#N |
| Canonical SMILES | CCCC1=CC(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)SC#N |
| PubChem Compound | 1028513 |
| Last Modified | Nov 09 2021 |
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